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Abstract
Vinyl chloride monomer (VCM), a cornerstone of the global petrochemical industry, serves as

the exclusive precursor to polyvinyl chloride (PVC), a ubiquitous polymer with diverse

applications.[1] The ever-increasing demand for PVC necessitates a thorough understanding of

the intricate synthesis pathways of its monomer.[2][3] This technical guide provides a

comprehensive exploration of the prevalent and emerging methods for VCM production,

tailored for researchers, scientists, and professionals in drug development and chemical

manufacturing. We will delve into the core industrial "balanced process," dissecting the direct

chlorination and oxychlorination of ethylene, followed by the thermal cracking of the

intermediate 1,2-dichloroethane (EDC). Furthermore, we will examine the historical acetylene-

based route and shed light on promising ethane-based technologies that offer a more

sustainable and economical future for VCM synthesis.[4][5] This guide emphasizes the

underlying chemical principles, process parameters, catalytic systems, and the rationale behind

experimental and industrial choices, ensuring a robust and self-validating understanding of

VCM production.

The Dominant Paradigm: The Ethylene-Based
Balanced Process
Currently, over 95% of the world's VCM supply is produced via the "balanced process," a

sophisticated integration of three core stages that elegantly recycles key byproducts,
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maximizing atom economy and minimizing waste.[2] This process begins with ethylene, a

readily available petrochemical feedstock, and chlorine.[6]

The overall balanced process can be summarized by the following net reaction:

2CH₂=CH₂ + Cl₂ + ½O₂ → 2CH₂=CHCl + H₂O[2]

This elegant integration of direct chlorination, oxychlorination, and thermal cracking allows for

the complete utilization of chlorine, making it the most economically and environmentally viable

route to date.[7]

Stage 1: Direct Chlorination of Ethylene to 1,2-
Dichloroethane (EDC)
The initial step involves the direct addition of chlorine to ethylene to produce the key

intermediate, 1,2-dichloroethane (EDC).[8] This exothermic reaction is typically carried out in

the liquid phase, with EDC itself serving as the reaction medium.[9][10]

Reaction: CH₂=CH₂ + Cl₂ → ClCH₂CH₂Cl[2]

A Lewis acid catalyst, most commonly ferric chloride (FeCl₃), is employed to facilitate the

reaction. The process can be operated under two distinct temperature regimes:

Low-Temperature Chlorination (LTC): Conducted at temperatures between 50-120°C.[10]

This approach minimizes the formation of chlorinated byproducts but requires a separate

purification step to remove the catalyst.[10][11]

High-Temperature Chlorination (HTC): Operates at temperatures of about 100°C, above the

boiling point of EDC.[10] The vaporized EDC can be directly fed to the cracking unit, offering

energy savings.[10][11]

The choice between LTC and HTC depends on the desired purity of the EDC and the overall

energy integration of the plant. The direct chlorination process boasts high selectivity, with EDC

purity often exceeding 99%.[10][12]

A jacketed glass reactor is charged with purified 1,2-dichloroethane and a catalytic amount of

anhydrous ferric chloride.
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The reactor is brought to the desired temperature (e.g., 60°C for LTC) using a circulating

water bath.

Ethylene and chlorine gas are introduced into the reactor through spargers at a controlled

molar ratio.

The reaction is monitored by gas chromatography to determine the conversion of ethylene

and the selectivity to EDC.

The product mixture is then washed with a caustic solution to remove the catalyst and any

acidic byproducts, followed by a water wash and drying.

Stage 2: Oxychlorination of Ethylene to 1,2-
Dichloroethane (EDC)
The oxychlorination process is the cornerstone of the balanced approach, as it consumes the

hydrogen chloride (HCl) generated during the subsequent thermal cracking of EDC.[2][11] This

highly exothermic reaction combines ethylene, HCl, and oxygen (from air or pure oxygen) in the

presence of a catalyst to produce additional EDC.[8][9][13]

Reaction: CH₂=CH₂ + 2HCl + ½O₂ → ClCH₂CH₂Cl + H₂O[2]

The most common catalyst for this process is copper(II) chloride (CuCl₂) supported on a

porous material like alumina.[13][14] The reaction is typically carried out in a fluidized-bed or

fixed-bed reactor at temperatures between 220-250°C and pressures of 2-6 bar.[9][10]

Temperature control is critical to prevent the formation of unwanted byproducts through

oxidation of ethylene to carbon oxides and increased cracking of EDC.[2]

The crude EDC from the oxychlorination process is then purified to remove water and other

impurities before being combined with the EDC from the direct chlorination step.[2]

A porous alumina support is impregnated with an aqueous solution of copper(II) chloride.

The impregnated support is dried and calcined to obtain the final catalyst.

The catalyst is loaded into a fixed-bed reactor.
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A gaseous mixture of ethylene, hydrogen chloride, and oxygen is preheated and passed

through the catalyst bed at a controlled temperature and pressure.

The reactor effluent is cooled, and the condensed liquid phase, containing EDC and water, is

separated.

The organic phase is then washed and dried to obtain purified EDC.

Stage 3: Thermal Cracking (Pyrolysis) of EDC to Vinyl
Chloride Monomer (VCM)
The final step in the balanced process is the thermal cracking, or pyrolysis, of purified EDC to

produce VCM and HCl.[8] This highly endothermic reaction is carried out in a furnace at high

temperatures.[2]

Reaction: ClCH₂CH₂Cl → CH₂=CHCl + HCl

The pyrolysis is a free-radical chain reaction that occurs in the gas phase.[2] The EDC is fed

into a cracking furnace, which consists of long tubes located inside a firebox. The reaction is

typically conducted at temperatures of 500-550°C and pressures of 15-30 atm.[15] The

conversion of EDC is usually limited to 50-60% to minimize the formation of coke and other

byproducts that can foul the reactor tubes.[16][17]

The hot effluent from the furnace is rapidly quenched to stop the reaction and prevent further

byproduct formation. The resulting mixture of VCM, HCl, and unreacted EDC is then sent to a

purification section.

The purification of VCM is a critical step to ensure it meets the stringent quality requirements

for polymerization into PVC.[18] This is typically achieved through a series of distillation

columns:

HCl Column: The mixture is first fed to a distillation column where HCl is separated as the

overhead product and recycled back to the oxychlorination unit.

VCM Column: The bottoms from the HCl column are then sent to a second column where

the final VCM product is obtained as the overhead. The bottoms from this column, consisting

mainly of unreacted EDC, are recycled back to the EDC purification section.[2]
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The Historical Route: Acetylene Hydrochlorination
Before the widespread availability of inexpensive ethylene, the primary route to VCM was the

hydrochlorination of acetylene.[1] This process involves the reaction of acetylene with hydrogen

chloride over a catalyst.[19]

Reaction: C₂H₂ + HCl → CH₂=CHCl[1]

The reaction is exothermic and highly selective, typically employing a mercuric chloride (HgCl₂)

catalyst supported on activated carbon.[1][20] The process is generally carried out in the vapor

phase in a fixed-bed reactor at temperatures between 160°C and 200°C.[20]

While this method offers high conversion rates and product purity, the high toxicity and volatility

of the mercury-based catalyst pose significant environmental and health risks.[20][21]

Consequently, this route has been largely phased out in favor of the ethylene-based balanced

process, although it is still used in some regions where coal-derived acetylene is more

economical than ethylene.[5][22] Recent research has focused on developing mercury-free

catalysts, such as those based on gold or ruthenium, to make this process more

environmentally benign.[23][24][25]

The Future of VCM Synthesis: Ethane-Based
Technologies
In the quest for more sustainable and cost-effective chemical production, researchers are

actively exploring the direct conversion of ethane to VCM.[4][5] Ethane is a major component of

natural gas and is often more abundant and less expensive than ethylene.[1][3]

Several potential routes for ethane-to-VCM conversion have been investigated:

High-Temperature Chlorination: C₂H₆ + 2Cl₂ → CH₂=CHCl + 3HCl[1]

High-Temperature Oxychlorination: C₂H₆ + HCl + O₂ → CH₂=CHCl + 2H₂O[1]

These direct routes could significantly reduce the number of process steps and the overall

energy consumption compared to the ethylene-based process. However, achieving high

selectivity to VCM at high conversion rates remains a significant challenge. Recent studies

have shown that catalytic ethane chlorination technologies have the potential to lower
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production costs by up to 56% and reduce the carbon footprint by as much as 58% in future,

more decarbonized energy scenarios.[4][5][26]

Process Comparison and Data Summary
The following table summarizes the key parameters of the different VCM synthesis pathways:

Parameter
Direct
Chlorination

Oxychlorinatio
n

Thermal
Cracking

Acetylene
Hydrochlorinat
ion

Feedstocks
Ethylene,

Chlorine

Ethylene, HCl,

Oxygen

1,2-

Dichloroethane
Acetylene, HCl

Product
1,2-

Dichloroethane

1,2-

Dichloroethane

Vinyl Chloride,

HCl
Vinyl Chloride

Catalyst Ferric Chloride
Copper(II)

Chloride
None (Thermal)

Mercuric

Chloride (or Au,

Ru)

Temperature
50-120°C (LTC) /

~100°C (HTC)
220-250°C 500-550°C 160-200°C

Pressure
Atmospheric to 5

bar
2-6 bar 15-30 atm ~1 atm

Phase Liquid Gas Gas Gas

Key Advantage
High Selectivity

to EDC

Utilizes

byproduct HCl
High VCM Yield

High Selectivity

to VCM

Key

Disadvantage

Exothermic,

requires cooling

Exothermic,

byproduct

formation

Endothermic,

high energy

Toxic catalyst,

environmental

concerns

Visualizing the Pathways
To better illustrate the interconnectedness of the balanced process, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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